Cas no 89112-42-5 (Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-chloro-)

• Product Name: Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-chloro-
• CAS No: 89112-42-5
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 611876
• PubChem ID: 136220763
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-chloro-
• 6-[2-amino-4-(3-methoxyphenyl)-1H-pyrimidin-6-ylidene]-4-chlorocyclohexa-2,4-dien-1-one
• DTXSID30751836
• 89112-42-5
• 6-[2-Amino-6-(3-methoxyphenyl)pyrimidin-4(3H)-ylidene]-4-chlorocyclohexa-2,4-dien-1-one

• Inchi： 1S/C17H14ClN3O2/c1-23-12-4-2-3-10(7-12)14-9-15(21-17(19)20-14)13-8-11(18)5-6-16(13)22/h2-9,22H,1H3,(H2,19,20,21)
• InChI Key： KTVAYTTWIMXLQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC(C2C=CC=C(C=2)OC)=NC(N)=N1)O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.3Ų